![molecular formula C4H2Ti B076234 Titanium tetracarbide CAS No. 12547-96-5](/img/structure/B76234.png)
Titanium tetracarbide
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Overview
Description
Titanium tetracarbide (TiC4) is a chemical compound that belongs to the family of carbides. It is a grey powder that is insoluble in water and has a high melting point of 3200°C. TiC4 is widely used in various scientific research applications due to its unique properties.
Mechanism of Action
Titanium tetracarbide works by forming a hard and wear-resistant coating on the surface of materials. The coating is formed by heating this compound to high temperatures, which causes it to react with the surface of the material. The resulting coating is extremely hard and wear-resistant, which makes it ideal for use in cutting tools and aerospace components.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that this compound is not toxic to humans or animals when ingested or inhaled in small amounts. However, exposure to high concentrations of this compound can cause respiratory irritation and lung damage.
Advantages and Limitations for Lab Experiments
The main advantage of using Titanium tetracarbide in lab experiments is its unique properties, which make it ideal for use in various scientific research applications. This compound is extremely hard and wear-resistant, which makes it ideal for use in cutting tools and aerospace components. However, this compound is also expensive and difficult to produce, which limits its use in some lab experiments.
Future Directions
There are several future directions for research on Titanium tetracarbide. One area of research is the development of new synthesis methods that are more cost-effective and environmentally friendly. Another area of research is the development of new applications for this compound, such as in the production of new materials with unique properties. Additionally, there is a need for more research on the biochemical and physiological effects of this compound, particularly on the long-term effects of exposure to high concentrations of the compound.
Conclusion:
In conclusion, this compound is a unique chemical compound that has various scientific research applications. It is widely used in the field of materials science, where it is used to produce hard and wear-resistant coatings for cutting tools, aerospace components, and automotive parts. This compound is also used in the production of high-temperature ceramics and electronic components. While this compound has several advantages for use in lab experiments, it is also expensive and difficult to produce. There is a need for more research on this compound, particularly on the development of new synthesis methods and applications, and the long-term effects of exposure to high concentrations of the compound.
Synthesis Methods
The synthesis of Titanium tetracarbide is typically achieved by reacting titanium tetrachloride (TiCl4) with methane (CH4) in a high-temperature furnace. The reaction produces this compound and hydrogen chloride (HCl) as a byproduct. The reaction can be represented as follows:
TiCl4 + 4CH4 → this compound + 4HCl
Scientific Research Applications
Titanium tetracarbide has various scientific research applications. It is widely used in the field of materials science, where it is used to produce hard and wear-resistant coatings for cutting tools, aerospace components, and automotive parts. This compound is also used in the production of high-temperature ceramics, which are used in the aerospace industry. Additionally, this compound is used in the production of electronic components, such as semiconductors and sensors.
Properties
12547-96-5 | |
Molecular Formula |
C4H2Ti |
Molecular Weight |
97.93 g/mol |
IUPAC Name |
ethyne;titanium(2+) |
InChI |
InChI=1S/2C2H.Ti/c2*1-2;/h2*1H;/q2*-1;+2 |
InChI Key |
OVFPXJIOOZWPHD-UHFFFAOYSA-N |
SMILES |
C#[C-].C#[C-].[Ti+2] |
Canonical SMILES |
C#[C-].C#[C-].[Ti+2] |
synonyms |
Titanium tetracarbide |
Origin of Product |
United States |
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